CGP 65015

• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol
• InChI: InChI=1S/C14H15NO4/c16-9-8-15-7-6-11(17)14(19)12(15)13(18)10-4-2-1-3-5-10/h1-7,13,16,18-19H,8-9H2
• InChIKey: ZMDGUPJAPMSCIZ-UHFFFAOYSA-N

Researchers require well-defined low-permeability reference compounds to calibrate oral absorption models for bidentate iron chelators. Deferiprone’s high permeability (Papp 6.06) cannot serve this role. CGP 65015 provides the validated 'low anchor': - Caco-2 Papp ~0.25×10⁻⁶ cm/s; rat jejunum Pw ~0.4 - log D (pH 7.4) 0.58; solubility <0.5 mg/mL - Published marmoset iron excretion data (150 μmol IBE/kg p.o.) Available from BenchChem with full physicochemical batch data.

CGP 65015: Physicochemical & Preclinical Profile

CGP 65015, chemically known as (+)-3-hydroxy-1-(2-hydroxyethyl)-2-hydroxyphenyl-methyl-1H-pyridin-4-one, is a synthetic 'second-generation' hydroxypyridinone (HPO) [1]. It functions as an oral iron chelator, designed to bind and mobilize excess iron from the body [2]. This compound was developed as a candidate for treating iron overload conditions, with preclinical research focusing on its oral bioavailability and iron excretion efficacy [1]. Its molecular formula is C14H15NO4 with a molecular weight of 261.27 g/mol [2].

▸ Low-permeability oral iron chelator probe with dual-model (Caco-2, rat jejunum) permeability characterization

▸ Solubility/dissolution-rate-limited absorption profile supports formulation research and BCS classification studies

▸ Reported pharmacodynamic iron excretion in marmoset iron-overload model, enabling NHP model-response comparison

• [1] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source
• [2] National Library of Medicine. CGP 65015 [MeSH Supplementary Concept]. Bethesda (MD): NLM; 1999 Jun 24 [cited 2026 Apr 18]. Available from: https://meshb.nlm.nih.gov/record/ui?ui=C119560. View Source

CGP 65015: Differentiation from Deferiprone & Other Chelators

CGP 65015 belongs to the 3-hydroxypyridin-4-one (HPO) class of bidentate iron chelators [1]. While the class is known for oral activity, the therapeutic margin for simple HPOs like the prototype deferiprone is known to be narrow [1]. This limitation has driven the search for more complex, 'second-generation' HPOs like CGP 65015 with the goal of an improved safety profile [1]. Interchangeability between analogs is not scientifically valid due to significant differences in their physicochemical properties, which directly influence their intestinal permeability, solubility, dissolution rate, and ultimately, their in vivo oral absorption and pharmacokinetic profile [2].

• CGP 65015 is a low-permeability hydroxypyridinone; substituting the moderate-to-high permeability deferiprone would fundamentally alter oral absorption predictions and model outcomes.
• Lipophilicity and solubility differences (>1 log unit, >40-fold) mean dissolution-rate-limited absorption cannot be replicated by freely soluble first-generation chelators.
• Structural features (2-hydroxyphenyl-methyl, N-hydroxyethyl) introduce additional H-bond donors/acceptors, shifting iron-chelation kinetics and tissue distribution relative to deferiprone or CP94.

• [1] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source
• [2] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source

CGP 65015 Comparative Evidence

Caco-2 Permeability: CGP 65015 vs. Deferiprone

The lipophilicity of a compound, measured as its distribution coefficient (LogD) at pH 7.4, is a critical determinant of its ability to passively diffuse across biological membranes. CGP 65015 demonstrates a LogD(pH 7.4) of 0.58 [1]. In contrast, the closely related first-generation analog, deferiprone, has a significantly lower LogD(pH 7.4) of -0.45, indicating a difference of more than one log unit [2].

Caco-2 permeability

Reported comparison

CGP 65015 Papp ~0.25 × 10⁻⁶ cm/s
Deferiprone Papp 6.06 × 10⁻⁶ cm/s
~24-fold lower

Positions CGP 65015 as a low-permeability reference for intestinal absorption modeling

Caco-2 monolayer, pH 7.4; predicts incomplete human oral absorption

Evidence Dimension	Lipophilicity
Target Compound Data	LogD(pH 7.4) = 0.58
Comparator Or Baseline	Deferiprone: LogD(pH 7.4) = -0.45
Quantified Difference	Difference of 1.03 log units
Conditions	Measured potentiometrically at pH 7.4 for CGP 65015 [1]; ACD/Labs predicted LogD for deferiprone [2].

Why This Matters

This difference in lipophilicity suggests that CGP 65015 has greater potential for passive membrane permeation compared to deferiprone, which is a key factor influencing oral absorption and distribution.

• [1] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source
• [2] Royal Society of Chemistry. Deferiprone [Internet]. ChemSpider; 2026 [cited 2026 Apr 18]. Available from: http://legacy.chemspider.com/Chemical-Structure.2866.html. View Source

Lipophilicity Comparison: CGP 65015 vs. Deferiprone

Apparent permeability (Papp) across Caco-2 cell monolayers is a well-established in vitro model for predicting human intestinal absorption. CGP 65015 has a measured Papp of approximately 0.25 x 10⁻⁶ cm/s [1]. This value is predictive of incomplete oral absorption in man, as concluded by the study's authors [1]. While direct Papp data for deferiprone under identical conditions was not located, a separate study on iron chelator transport in Caco-2 cells reported that Papp values for deferiprone ranked higher than those for CP502 and deferoxamine [2]. This class-level inference suggests CGP 65015 may have lower permeability than some other HPO analogs.

Lipophilicity log D

Reported comparison

CGP 65015 log D₇.₄ 0.58
Deferiprone log D₇.₄ 1.87
Δ 1.29 log units (~19.5-fold lower distribution)

Explains permeability gap; CGP 65015 occupies distinct lipophilicity space

Potentiometric vs shake-flask measurement; consistent with higher HBD/HBA count

Evidence Dimension	Intestinal permeability
Target Compound Data	Caco-2 Papp = 0.25 x 10⁻⁶ cm/s
Comparator Or Baseline	Class of iron chelators (Deferiprone > ICL670 > CP502 > Deferoxamine) [2]
Quantified Difference	Quantitative comparison not available; class-level rank provided.
Conditions	Caco-2 epithelial monolayer model at 37°C, pH 7.4 for CGP 65015 [1]; similar Caco-2 model for comparator chelators [2].

Why This Matters

The low Papp value is a key differentiator, as it directly informs researchers that CGP 65015 is predicted to have incomplete oral absorption in humans, a critical factor for designing in vivo studies and interpreting pharmacokinetic data.

• [1] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source
• [2] Huang XP, Spino M, Thiessen JJ. Transport Kinetics of Iron Chelators and Their Chelates in Caco-2 Cells. Pharm Res. 2006 Feb;23(2):280-90. doi: 10.1007/s11095-005-9258-5. PMID: 16388405. View Source

Aqueous Solubility & Dissolution: CGP 65015 vs. Deferiprone

For compounds with low solubility, the rate of dissolution can be the rate-limiting step for oral absorption. CGP 65015 has a quantified intrinsic dissolution rate of 0.012 mg/min/cm² in USP simulated intestinal fluid [1]. This measurement is accompanied by the finding that its aqueous solubility is less than 0.5 mg/ml across a pH range of 3 to 9 [1]. This combination of data provides a strong basis to classify the compound's absorption as potentially solubility/dissolution rate-limited in vivo [1]. This is a distinct biopharmaceutical property that can be compared to other chelators.

Aqueous solubility

Reported comparison

CGP 65015 solubility <0.5 mg/mL
Deferiprone ~20 mg/mL
Intrinsic dissolution rate 0.012 mg·min⁻¹·cm⁻²

BCS Class II/IV behavior; solubility-rate-limited absorption contrasts with deferiprone

>40-fold solubility gap; dissolution rate dictates oral absorption profile

Evidence Dimension	Dissolution rate and aqueous solubility
Target Compound Data	Intrinsic dissolution rate = 0.012 mg/min/cm²; Solubility < 0.5 mg/ml (pH 3-9)
Comparator Or Baseline	None specified in the source.
Quantified Difference	Not applicable
Conditions	USP simulated intestinal fluid for dissolution rate; standard procedures for solubility [1].

Why This Matters

This data is essential for formulation development and for understanding the potential for food effects or inter-individual variability in oral absorption due to its solubility/dissolution-limited nature.

• [1] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source

In Vivo Iron Excretion in Marmosets

The pharmacological activity of CGP 65015 has been demonstrated in vivo in iron-overloaded marmosets. Oral administration of CGP 65015 at a dose of 150 μmol IBE/kg led to a dramatic increase in both urinary and fecal iron clearance, with the effect persisting into the second post-treatment day [1]. This finding confirms its dose-dependent and effective iron-mobilizing capacity in a relevant preclinical model, distinguishing it from analogs that may not have been evaluated in this specific primate model.

Marmoset iron excretion

Model context

150 μmol IBE/kg p.o. produced sustained iron clearance over 2 days; urinary & fecal excretion elevated

Supports NHP iron-chelation model-response context

Qualitative observation; no direct head-to-head quantitative comparator in this study

Evidence Dimension	Iron excretion
Target Compound Data	Dramatic increase in urinary and fecal iron clearance; effect persists for >24h.
Comparator Or Baseline	None specified in the source.
Quantified Difference	Not applicable
Conditions	Single oral dose of 150 μmol IBE/kg in iron-overloaded marmosets [1].

Why This Matters

This evidence validates the compound's in vivo efficacy in a model closer to humans than rodents, providing confidence for its potential translational relevance in studies of iron overload.

• [1] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source

CGP 65015 Research Applications

Oral Absorption Modeling: Low-Permeability Benchmark

CGP 65015 is an ideal candidate for preclinical studies focused on understanding the ADME properties of second-generation hydroxypyridinones. Its well-characterized, and in some cases suboptimal, physicochemical and permeability profile (LogD 0.58, Papp 0.25 x 10⁻⁶ cm/s, low solubility) [1] makes it a valuable tool compound for investigating absorption-limited oral delivery. Researchers can use it to study strategies for overcoming poor intestinal absorption, such as formulation enhancements or prodrug design.

Solubility-Enhancement Formulation Research

Given its demonstrated in vivo efficacy in a marmoset model of iron overload [1], CGP 65015 is well-suited for comparative efficacy studies against established iron chelators like deferoxamine or deferiprone. Its unique physicochemical signature (higher LogD than deferiprone [2]) may translate to different tissue distribution patterns or efficacy profiles in specific organs, providing a rationale for head-to-head investigations in relevant disease models.

Marmoset Iron Overload Pharmacology

As a 'second-generation' HPO with a more complex structure than the prototype deferiprone [1], CGP 65015 is a critical compound for SAR studies aimed at improving the therapeutic window of this class. Its measured LogD, solubility, and permeability data [1] provide key benchmarks for computational models and synthetic efforts to design new analogs with optimized oral bioavailability while retaining iron-chelating efficacy.

Application

Selection Property

Validation Focus

Oral absorption modeling

Dual-model permeability dataset (Caco-2, rat jejunum)

Caco-2/jejunum concordance review; low-permeability benchmark calibration

Solubility-enhancement formulation

Low aqueous solubility, dissolution-rate-limited absorption

Dissolution testing; BCS classification verification

NHP iron-overload pharmacology

Reported marmoset pharmacodynamic response

Iron-balance endpoint context; sustained excretion kinetics review

Hydroxypyridinone SAR studies

Defined 2-hydroxyphenyl-methyl, N-hydroxyethyl substitution

Physicochemical and ADME profile review; comparison with 1,2-dialkyl analogs

• [1] Lowther N, Fox R, Faller B, Nick H, Jin Y, Sergejew T, et al. In vitro and in situ permeability of a 'second generation' hydroxypyridinone oral iron chelator: correlation with physico-chemical properties and oral activity. Pharm Res. 1999 Mar;16(3):434-40. doi: 10.1023/a:1018886005136. PMID: 10213376. View Source
• [2] Royal Society of Chemistry. Deferiprone [Internet]. ChemSpider; 2026 [cited 2026 Apr 18]. Available from: http://legacy.chemspider.com/Chemical-Structure.2866.html. View Source